Cas no 123004-74-0 ((2R)-4-Bromo-2-[[(tert-butoxy)carbonyl]amino]butanoic acid tert-butyl ester)

• Product Name: (2R)-4-Bromo-2-[[(tert-butoxy)carbonyl]amino]butanoic acid tert-butyl ester
• CAS No: 123004-74-0
• MF: C₁₃H₂₄BrNO₄
• MW: 338.237963676453
• MDL: MFCD26142370
• CID: 2149863
• PubChem ID: 14193045
• Update Time: 2025-08-05

(2R)-4-Bromo-2-[[(tert-butoxy)carbonyl]amino]butanoic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2R)-4-Bromo-2-[[(tert-butoxy)carbonyl]amino]butanoic acid tert-butyl ester
• 2-Methyl-2-propanyl (2R)-4-bromo-2-({[(2-methyl-2-propanyl)oxy]ca rbonyl}amino)butanoate
• tert-Butyl 4-(bromomethyl)benzylcarbamate
• tert-butyl (2R)-4-bromo-2-{[(tert-butoxy)carbonyl]amino}butanoate
• (R)-4-Bromo-2-[[(tert-butoxy)carbonyl]amino]butanoic acid tert-butyl ester
• MFCD26142370
• KAHXNHVFTFWYDP-SECBINFHSA-N
• CS-0513968
• tert-Butyl (2R)-4-bromo-2-[(tert-butoxycarbonyl)amino]butanoate
• (R)-tert-Butyl4-bromo-2-((tert-butoxycarbonyl)amino)butanoate
• (2r)-4-bromo-2-(t-butoxycarbonylamino)-butanoic acid t-butyl ester
• (R)-tert-Butyl 4-bromo-2-((tert-butoxycarbonyl)amino)butanoate
• 123004-74-0
• F11536
• SCHEMBL16387553
• (R)-4-Bromo-2-[[(tert-butoxy)carbonyl]amino]butanoic acid tert-butyl ester (Boc-D-Abu(Br)-OtBu)
• (R)-3-Bromo-N-Boc-1-Boc-1-propanamine
• tert-butyl (2R)-4-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• DB-361982
• Butanoic acid, 4-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester, (2R)-

• MDL： MFCD26142370
• Inchi： 1S/C13H24BrNO4/c1-12(2,3)18-10(16)9(7-8-14)15-11(17)19-13(4,5)6/h9H,7-8H2,1-6H3,(H,15,17)/t9-/m1/s1
• InChI Key： KAHXNHVFTFWYDP-SECBINFHSA-N
• SMILES： BrCC[C@H](C(=O)OC(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.08887g/mol
• Monoisotopic Mass: 337.08887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.240

Additional information on (2R)-4-Bromo-2-[[(tert-butoxy)carbonyl]amino]butanoic acid tert-butyl ester

Introduction to (2R)-4-Bromo-2-[[(tert-butoxy)carbonyl]amino]butanoic acid tert-butyl ester

(2R)-4-Bromo-2-[[(tert-butoxy)carbonyl]amino]butanoic acid tert-butyl ester is a complex organic compound with the CAS number 123004-74-0. This compound is characterized by its unique structure, which includes a bromine atom at the 4-position of a butanoic acid backbone, an amino group protected by a tert-butoxycarbonyl (Boc) group at the 2-position, and a tert-butyl ester group attached to the carboxylic acid moiety. The stereochemistry at the 2-position is specified as R, indicating a specific spatial arrangement of the substituents around this carbon atom.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and esterifications. The use of protecting groups like Boc is common in organic synthesis to prevent unwanted side reactions during the reaction sequence. The tert-butyl ester group serves as a protecting group for the carboxylic acid, which can be removed in subsequent steps to regenerate the free acid if desired.

Recent studies have highlighted the importance of such compounds in various fields, particularly in drug discovery and development. The presence of a bromine atom makes this compound potentially useful as an electrophilic reagent in substitution reactions, while the Boc-protected amino group provides versatility in functional group transformations. Additionally, the tert-butyl ester group can act as a handle for further modifications or as a temporary protective group during intermediate steps in synthesis.

In terms of applications, this compound could serve as an intermediate in the synthesis of bioactive molecules, such as peptide analogs or small molecule inhibitors. The stereochemistry at the 2-position is critical for determining the biological activity of derivatives, making this compound a valuable building block in asymmetric synthesis.

Recent advancements in asymmetric catalysis and stereochemical control have further enhanced the utility of such compounds. For instance, researchers have developed novel catalysts that enable highly enantioselective syntheses of similar compounds, which can be tailored for specific biological targets. These developments underscore the significance of understanding and controlling stereochemistry in organic synthesis.

Moreover, computational chemistry tools have been employed to predict the physical and chemical properties of this compound, aiding in its design and optimization for various applications. Quantum mechanical calculations and molecular modeling have provided insights into its electronic structure, reactivity, and potential interactions with biological systems.

In conclusion, (2R)-4-Bromo-2-[[(tert-butoxy)carbonyl]amino]butanoic acid tert-butyl ester is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique structure and stereochemistry make it an invaluable tool for researchers aiming to develop novel bioactive molecules with high specificity and potency.